2-(Phenoxymethyl)-1,4,7,10,13-pentaoxacyclopentadecane

• CAS No.: 75507-16-3
• Molecular Formula: C17H26O6
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 2-(phenoxymethyl)-1,4,7,10,13-pentaoxacyclopentadecane
• InChI: InChI=1S/C17H26O6/c1-2-4-16(5-3-1)23-15-17-14-21-11-10-19-7-6-18-8-9-20-12-13-22-17/h1-5,17H,6-15H2
• InChI Key: AKQAENMFUQVUIM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCOCC(OCCOCCO1)COC2=CC=CC=C2

Description

2-(Phenoxymethyl)-1,4,7,10,13-pentaoxacyclopentadecane is a chemical compound with a complex structure that includes a phenoxymethyl group and a pentaoxacyclopentadecane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Phenoxymethyl)-1,4,7,10,13-pentaoxacyclopentadecane typically involves the reaction of phenoxymethyl chloride with a suitable pentaoxacyclopentadecane precursor under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction conditions, including temperature and solvent, are optimized to achieve high yield and purity of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and scalability. The use of advanced purification techniques such as column chromatography or recrystallization is essential to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-(Phenoxymethyl)-1,4,7,10,13-pentaoxacyclopentadecane can undergo various chemical reactions, including:

Oxidation: The phenoxymethyl group can be oxidized to form corresponding phenoxyacetic acid derivatives.

Reduction: Reduction reactions can target the phenoxymethyl group, converting it to a phenylmethanol derivative.

• **Substitution